4-ethynyl-1H-pyrrole-2-carbaldehyde
Overview
Description
4-ethynyl-1H-pyrrole-2-carbaldehyde (4-EPCA) is an organic compound that belongs to the family of pyrroles, which are heterocyclic aromatic compounds containing five membered rings with one nitrogen atom. 4-EPCA is a colorless liquid that is used as a reagent in organic synthesis. It is also used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
The Ullmann reaction is a redox reaction that involves the oxidation of ethynylbenzene and the reduction of copper. The oxidation of ethynylbenzene produces 4-ethynyl-1H-pyrrole-2-carbaldehyde and other byproducts, while the reduction of copper produces copper ions. The reaction occurs in the presence of an oxidizing agent, such as nitric acid, which serves to oxidize the ethynylbenzene and reduce the copper.
Biochemical and Physiological Effects
4-ethynyl-1H-pyrrole-2-carbaldehyde has no known biochemical or physiological effects. It is used as a reagent in organic synthesis and is not intended for human or animal consumption.
Advantages and Limitations for Lab Experiments
The Ullmann reaction is a useful method for the synthesis of 4-ethynyl-1H-pyrrole-2-carbaldehyde. It is a simple, cost-effective, and efficient method that can be easily scaled up for industrial applications. However, the reaction is sensitive to air and moisture and must be performed under an inert atmosphere. Additionally, the reaction is slow and can take up to several days to complete.
Future Directions
Future research on 4-ethynyl-1H-pyrrole-2-carbaldehyde could focus on developing new methods of synthesis, as well as exploring new applications for the compound. Additionally, research could be conducted on the development of new catalysts and the synthesis of new materials. Additionally, research could be conducted on the use of 4-ethynyl-1H-pyrrole-2-carbaldehyde in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Finally, research could be conducted on the development of new methods for the purification and isolation of 4-ethynyl-1H-pyrrole-2-carbaldehyde.
Synthesis Methods
4-ethynyl-1H-pyrrole-2-carbaldehyde is synthesized from ethynylbenzene using the Ullmann reaction. This reaction occurs when ethynylbenzene is treated with copper powder in the presence of an oxidizing agent, such as nitric acid. The reaction produces 4-ethynyl-1H-pyrrole-2-carbaldehyde and other byproducts.
Scientific Research Applications
4-ethynyl-1H-pyrrole-2-carbaldehyde is used in scientific research as a reagent for organic synthesis. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, 4-ethynyl-1H-pyrrole-2-carbaldehyde has been used in research on the synthesis of new materials and the development of new catalysts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethynyl-1H-pyrrole-2-carbaldehyde involves the reaction of 2-pyrrolecarboxaldehyde with ethynylmagnesium bromide.", "Starting Materials": [ "2-pyrrolecarboxaldehyde", "ethynylmagnesium bromide" ], "Reaction": [ "Prepare ethynylmagnesium bromide by reacting acetylene with magnesium in diethyl ether.", "Add the ethynylmagnesium bromide to a solution of 2-pyrrolecarboxaldehyde in diethyl ether.", "Stir the mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product, 4-ethynyl-1H-pyrrole-2-carbaldehyde." ] } | |
CAS RN |
2680531-99-9 |
Product Name |
4-ethynyl-1H-pyrrole-2-carbaldehyde |
Molecular Formula |
C7H5NO |
Molecular Weight |
119.1 |
Purity |
95 |
Origin of Product |
United States |
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